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Compound of Interest

Compound Name: ONO-8590580

Cat. No.: B15620801

Disclaimer: A specific Safety Data Sheet (SDS) for ONO-8590580 is not publicly available. The
following guidance is based on best practices for handling potent pharmaceutical compounds
and should be supplemented by a thorough risk assessment conducted by qualified personnel.
Always consult with your institution's Environmental Health and Safety (EH&S) department for
specific protocols and requirements.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling ONO-8590580. It includes operational
and disposal plans designed to minimize exposure and ensure a safe laboratory environment.

Immediate Safety and Hazard Assessment

Given that ONO-8590580 is a potent, selective GABAA a5 negative allosteric modulator, it
should be handled as a highly potent active pharmaceutical ingredient (HPAPI).[1] The primary
concerns when handling such compounds are to prevent inhalation, ingestion, and skin
contact. A comprehensive risk assessment should be performed before any handling of the
compound.

Key Hazard Considerations:

o Toxicological Properties: The full toxicological profile of ONO-8590580 is not widely
documented. As a potent neuromodulator, it has the potential for significant biological effects
at low doses.
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o Physical Form: Typically supplied as a powder, there is a high risk of aerosolization during
weighing and solution preparation.

e Routes of Exposure: The primary routes of occupational exposure are inhalation of airborne
particles, dermal contact, and accidental ingestion.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure. The level of PPE should
be determined by the specific laboratory procedure and the quantity of the compound being
handled.

Activity Recommended PPE Rationale

- Full-face powered air-
purifying respirator (PAPR) or
a certified N95 respirator with a  High risk of aerosolization and
Weighing and Dispensing

(Powder)

face shield- Disposable solid- inhalation of potent powders.

front lab coat with tight-fitting Full respiratory and skin
cuffs- Double-gloving with protection is essential.[2]
chemical-resistant gloves (e.g.,

nitrile)- Disposable sleeves

- Chemical fume hood or other

Solution Preparation

ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills remains.[2]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate gloves for the

solvent and compound

Focus on preventing skin
contact and eye exposure. The
specific procedure will dictate
the level of containment

needed.

General Laboratory Operations

- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to
protect against incidental

contact.
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Operational Plans: Step-by-Step Handling
Procedures

A systematic approach to handling ONO-8590580 is essential to ensure safety from receipt to
disposal.

Compound Receipt and Storage

¢ Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage in a
designated receiving area.

« Verify Labeling: Confirm that the container is clearly labeled with the compound name, batch
number, and any hazard warnings.

o Storage: Store ONO-8590580 in a securely sealed, clearly labeled container in a designated,
restricted-access area. Follow the supplier's recommendations for storage temperature,
which is typically at -20°C for the solid form.

Weighing and Solution Preparation

e Use of Engineering Controls: All handling of powdered ONO-8590580 must be conducted
within a certified chemical fume hood, a ventilated balance enclosure, or a glove box to
minimize inhalation exposure.

o Prepare Work Area: Before starting, ensure the work area is clean and decontaminated.
Cover the work surface with absorbent, disposable bench paper.

e Don PPE: Put on the appropriate PPE as outlined in the table above.

» Weighing: Carefully weigh the desired amount of the compound using a tared weigh boat.
Use anti-static techniques to prevent dispersal of the powder.

o Solution Preparation: Prepare solutions within the fume hood. Slowly add the solvent to the
powder to avoid splashing. Ensure the compound is fully dissolved before removing the
solution from the fume hood.

Spill Management
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kit containing absorbent materials, deactivating agents (if known), and waste disposal bags.

Disposal Plan

All waste contaminated with ONO-8590580 must be treated as hazardous waste and disposed

Evacuate: In case of a spill, evacuate the immediate area.

Secure Area: Restrict access to the spill area.

of according to institutional and local regulations.

Notify: Inform the laboratory supervisor and EH&S department immediately.

Clean-up: Only trained personnel with appropriate PPE should clean up the spill using a spill

Waste Type

Disposal Procedure

Rationale

Unused Compound

- Collect in a clearly labeled,
sealed container.- Dispose of
through a certified hazardous

waste vendor.

To prevent environmental
contamination and accidental

exposure.

Contaminated Labware (vials,

pipette tips, etc.)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the

name of the compound.

To prevent injury and
contamination from sharps and

residual compound.

Contaminated PPE (gloves,

lab coat, etc.)

- Carefully doff PPE to avoid
self-contamination.- Place in a
sealed bag or container

labeled as hazardous waste.

To prevent secondary
contamination from used

protective equipment.

Liquid Waste (solutions
containing ONO-8590580)

- Collect in a sealed, chemical-
resistant container.- Label with
the full chemical name and
concentration.- Dispose of
through the institutional

hazardous waste program.

To ensure proper handling and
disposal of potentially

hazardous chemical solutions.

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b15620801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

The following are examples of experimental methodologies involving ONO-8590580, as
described in the scientific literature.

In Vivo Cognitive Deficit Model in Rats

o Objective: To investigate the effect of ONO-8590580 on cognitive deficits induced by MK-801
and scopolamine.

¢ Animals: Male Sprague-Dawley rats.
e Procedure:
o Administer ONO-8590580 orally (p.o.) at a dose of 20 mg/kg.

o After a specified time, induce cognitive deficit using MK-801 (0.075 mg/kg,
intraperitoneally) and scopolamine (0.2 mg/kg, intraperitoneally).

o Assess cognitive performance using an 8-arm radial maze test, measuring the number of
errors and total latency.

In Vivo Study of Anxiogenic-like Effects in Rats

o Objective: To determine if ONO-8590580 induces anxiety-like behavior.
e Animals: Male Sprague-Dawley rats.
e Procedure:

o Administer either vehicle, ONO-8590580 (20 mg/kg, p.0.), or a positive control (FG-7142,
15 mg/kg, i.p.).

o After 1 hour, place the rats in an elevated plus-maze for 5 minutes.

o Behavior is recorded and analyzed using a video tracking system.

Mandatory Visualization
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The following diagram illustrates a logical workflow for the safe handling of potent compounds
like ONO-8590580.

1. Planning & Risk Assessment

Proceed

2. Engineering Controls Setup
(Fume Hood / Glove Box)

Proceed

3. Don Personal Protective Equipment (PPE)

4. Compound Handling
(Weighing & Solution Prep)

Proceed

5. Experimental Procedure

Generate Wagte Post-Experiment

Generate Wgste | 6. Decontamination of Surfaces & Equipment

Proceed

7. Waste Segregation & Labeling 8. Doff PPE

Finpl Disposal Dispose PPE

9. Hazardous Waste Disposal
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Caption: Workflow for Safe Handling of Potent Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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